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Compound of Interest

Compound Name: 1-(Trimethylacetyl)imidazole

Cat. No.: B021026 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 1-(Trimethylacetyl)imidazole, ensuring laboratory

safety and operational efficiency.

1-(Trimethylacetyl)imidazole is a versatile reagent in organic synthesis, valued for its role as

an intermediate in the development of pharmaceuticals and other fine chemicals.[1] Proper

management of this compound is paramount to ensure the safety of laboratory personnel and

the integrity of research outcomes. This guide provides essential safety protocols, operational

procedures, and disposal plans tailored for a professional laboratory setting.

Immediate Safety and Handling Precautions
Hazard Summary: 1-(Trimethylacetyl)imidazole is classified as causing serious eye irritation.

[2] All handling procedures should be conducted with the assumption of potential eye and skin

contact.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against accidental exposure. The following PPE is mandatory when handling 1-
(Trimethylacetyl)imidazole:

Eye and Face Protection: Always wear chemical safety goggles with side-shields conforming

to EN166 or NIOSH standards. A face shield should be used in situations with a higher risk

of splashing.
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Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable choice

for handling imidazole compounds; however, it is crucial to inspect them for any signs of

degradation or punctures before each use. For prolonged or repeated contact, consider

gloves with a higher protection class.

Body Protection: A fully buttoned laboratory coat is required. For tasks with a significant risk

of splashing, a chemical-resistant apron should be worn over the lab coat.

Engineering Controls:

Ventilation: All work with 1-(Trimethylacetyl)imidazole should be performed in a properly

functioning and certified chemical fume hood to minimize the risk of inhalation.[3]

Emergency Equipment: An emergency eyewash station and a safety shower must be readily

accessible within the immediate work area.[3]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 1-(Trimethylacetyl)imidazole
are summarized in the table below.

Property Value

Chemical Name 1-(Trimethylacetyl)imidazole

CAS Number 4195-19-1

Molecular Formula C₈H₁₂N₂O

Molecular Weight 152.19 g/mol [4]

Appearance White to off-white solid[4]

Melting Point 47-52 °C (lit.)[2]

Purity ≥ 95%

Storage Temperature 2-8°C[4]
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Experimental Protocol: Acylation of a Primary
Amine
1-(Trimethylacetyl)imidazole is an effective acylating agent. The following is a generalized

protocol for the acylation of a primary amine. This protocol should be adapted and optimized for

specific substrates and reaction scales.

Materials:

1-(Trimethylacetyl)imidazole (1.0 equivalent)

Primary amine (1.0 equivalent)

Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

Inert gas supply (e.g., Nitrogen or Argon)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Under an inert atmosphere, dissolve the primary amine in the chosen anhydrous solvent in a

flame-dried round-bottom flask equipped with a magnetic stir bar.

To the stirred solution, add 1-(Trimethylacetyl)imidazole in one portion at room

temperature.

Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, the reaction mixture can be worked up by removing the solvent under

reduced pressure.

The crude product can then be purified using standard laboratory techniques, such as

column chromatography on silica gel.

Operational and Disposal Plans
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A systematic approach to the handling and disposal of 1-(Trimethylacetyl)imidazole is crucial

for maintaining a safe laboratory environment.

Standard Operating Procedure (SOP) for Handling
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Handling Workflow for 1-(Trimethylacetyl)imidazole
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Caption: A step-by-step workflow for the safe handling of 1-(Trimethylacetyl)imidazole.
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Emergency Procedures: Spills and Exposure
In Case of a Spill:

Small Spill: If the spill is small and can be cleaned up in a short amount of time by trained

personnel, proceed with caution. Wear appropriate PPE, including a respirator if necessary.

Absorb the spill with an inert, non-combustible material and collect it into a designated,

labeled waste container.

Large Spill: If the spill is large or in a poorly ventilated area, evacuate the area immediately.

Notify your supervisor and the institutional Environmental Health and Safety (EHS)

department.

In Case of Personal Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an emergency eyewash station. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing 1-(Trimethylacetyl)imidazole must be treated as hazardous waste and

disposed of in accordance with institutional and regulatory guidelines.
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Disposal Workflow for 1-(Trimethylacetyl)imidazole Waste
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Caption: A systematic workflow for the proper disposal of 1-(Trimethylacetyl)imidazole waste.
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Waste Container Labeling: All waste containers must be clearly labeled with "Hazardous

Waste" and the full chemical name, "1-(Trimethylacetyl)imidazole".

Incompatible Materials for Storage and Disposal: Do not store or dispose of 1-
(Trimethylacetyl)imidazole waste with strong oxidizing agents, acids, acid chlorides, or acid

anhydrides to prevent potentially hazardous reactions.[3]

By adhering to these safety and operational guidelines, researchers can confidently and safely

utilize 1-(Trimethylacetyl)imidazole in their work, contributing to advancements in science and

medicine while prioritizing a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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